![molecular formula C16H17FN2O2S B4116377 N-(3,5-dimethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)thiourea](/img/structure/B4116377.png)
N-(3,5-dimethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)thiourea
Overview
Description
N-(3,5-dimethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)thiourea, also known as DMPT, is a chemical compound that has gained significant attention due to its potential applications in scientific research. DMPT is a thiourea derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Mechanism of Action
The exact mechanism of action of N-(3,5-dimethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)thiourea is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways and the regulation of gene expression. This compound has been shown to activate the Nrf2/ARE signaling pathway, which plays a key role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines and reducing the activation of inflammatory cells. This compound has also been found to exhibit antioxidant effects by scavenging free radicals and reducing oxidative stress. Additionally, this compound has been shown to have antitumor effects by inhibiting the proliferation of cancer cells and inducing apoptosis.
Advantages and Limitations for Lab Experiments
N-(3,5-dimethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)thiourea has several advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized in large quantities. This compound is also soluble in a variety of solvents, making it easy to work with in laboratory settings. However, this compound has some limitations, including its relatively high cost and the need for careful control of reaction conditions during synthesis.
Future Directions
There are several potential future directions for research on N-(3,5-dimethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)thiourea. One area of interest is the development of new synthetic methods for this compound that can improve yields and reduce costs. Another area of interest is the investigation of the potential therapeutic applications of this compound, particularly in the treatment of inflammatory and immune-related disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways.
Scientific Research Applications
N-(3,5-dimethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)thiourea has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects. This compound has also been shown to modulate the immune system, making it a promising candidate for use in immunological studies.
properties
IUPAC Name |
1-(3,5-dimethoxyphenyl)-3-(3-fluoro-4-methylphenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O2S/c1-10-4-5-11(8-15(10)17)18-16(22)19-12-6-13(20-2)9-14(7-12)21-3/h4-9H,1-3H3,(H2,18,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHHGZGVKUPCPNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=S)NC2=CC(=CC(=C2)OC)OC)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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